Cas no 906719-26-4 (4-Hydroxy-4a,5,6,7,8,8a-hexahydroquinolin-2(1H)-one)

• Product Name: 4-Hydroxy-4a,5,6,7,8,8a-hexahydroquinolin-2(1H)-one
• CAS No: 906719-26-4
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 4816504
• Update Time: 2023-08-19

4-Hydroxy-4a,5,6,7,8,8a-hexahydroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-4a,5,6,7,8,8a-hexahydroquinolin-2(1H)-one
• NSC371385

• Inchi： 1S/C9H13NO2/c11-8-5-9(12)10-7-4-2-1-3-6(7)8/h5-7,11H,1-4H2,(H,10,12)
• InChI Key： OBUGXPZBLVAMST-UHFFFAOYSA-N
• SMILES： OC1=CC(NC2CCCCC21)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 235
• XLogP3: 0.7
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroxyquinolones